3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-fluoro-3-(2-oxo-1H-pyridin-3-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-10-4-3-7(12(16)17)6-9(10)8-2-1-5-14-11(8)15/h1-6H,(H,14,15)(H,16,17)
• InChI Key: YFZPQSHKAIEJRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID10682977
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261972-56-8

Description

3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine (3-FCPH) is an important compound in the field of synthetic chemistry. It is a versatile and useful building block for the synthesis of a wide range of compounds, from pharmaceuticals to agrochemicals. The synthesis of 3-FCPH has become increasingly popular due to its relatively low cost and ease of preparation. It is also a key intermediate in the synthesis of various drugs and other compounds. This article will provide an overview of the synthesis of 3-FCPH, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.

Scientific Research Applications

3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% is widely used as a building block for the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and other compounds. It is also used as a key intermediate in the synthesis of various drugs and other compounds. It has been used in the synthesis of a variety of drugs, such as aminoglycosides, β-lactam antibiotics, and nonsteroidal anti-inflammatory drugs. Additionally, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% has been used in the synthesis of a number of agrochemicals, such as herbicides and insecticides.

Mechanism of Action

3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% is a versatile compound that can be used in a variety of synthetic reactions. Its mechanism of action is largely dependent on the reaction it is used in. For example, when used in the synthesis of aminoglycosides, it acts as a nucleophile and reacts with the electrophilic group of the aminoglycoside. Similarly, when used in the synthesis of β-lactam antibiotics, it acts as a nucleophile and reacts with the electrophilic group of the β-lactam ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% depend on the compound it is used in the synthesis of. For example, when used in the synthesis of aminoglycosides, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% can increase the potency of the drug and enhance its antibacterial activity. Similarly, when used in the synthesis of β-lactam antibiotics, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% can increase the potency of the drug and enhance its antibacterial activity. Additionally, when used in the synthesis of nonsteroidal anti-inflammatory drugs, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% can increase the potency of the drug and reduce its side effects.

Advantages and Limitations for Lab Experiments

The use of 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to prepare. Second, it is a versatile compound that can be used in a variety of synthetic reactions. Third, it is a key intermediate in the synthesis of a wide range of compounds, from pharmaceuticals to agrochemicals. Fourth, it is a relatively safe compound and does not pose a significant health risk.
However, there are some limitations associated with the use of 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments. First, it has a relatively low yield, which can make it difficult to obtain large quantities of the compound. Second, it is sensitive to light and air, which can cause it to degrade over time. Third, it is toxic and should be handled with care.

Future Directions

The use of 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% in synthetic chemistry is constantly evolving, and there are a number of potential future directions for research. For example, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% could be used in the synthesis of newer and more potent drugs, such as antibiotics and nonsteroidal anti-inflammatory drugs. Additionally, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% could be used in the synthesis of agrochemicals, such as herbicides and insecticides. Finally, 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% could be used in the synthesis of materials for a variety of applications, such as sensors, catalysts, and coatings.

Synthesis Methods

3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% can be synthesized via the reaction of 5-chloro-2-fluorophenol and cyanuric chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an aqueous solution at a temperature of 80-90°C for 2-3 hours. The reaction yields 3-(5-Carboxy-2-fluorophenyl)-2-hydroxypyridine, 95% in a yield of 95%.